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Introduction
The determination of Total Body Water (TBW) is a fundamental parameter in various fields of

animal research, including physiology, nutrition, pharmacology, and medicine. It provides

crucial insights into body composition, hydration status, and the distribution of water-soluble

substances. The antipyrine dilution method is a well-established technique for estimating TBW

in live animals.[1][2][3] This method is based on the dilution principle, where a known amount of

a tracer substance (antipyrine) is administered to the animal, and its concentration is

measured in a body fluid (typically plasma) after it has distributed evenly throughout the body's

water compartments.[3]

Principle of the Method
Antipyrine (l-phenyl-2, 3-dimethylpyrazolone-5-one) is a substance that, when introduced into

the body, possesses characteristics suitable for a TBW tracer.[1][2][3] These properties include:

Rapid and even distribution: It quickly and uniformly distributes throughout the total body

water.[3]

Low toxicity: It is not toxic in the doses required for the measurement.[3]

Slow metabolism and excretion: Its rates of transformation and removal from the body are

slow and constant enough to be accurately measured.[3]
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Ease of measurement: Its concentration in plasma or other biological fluids can be

determined with relative ease and accuracy.[1][2][3]

The fundamental calculation is based on the principle of dilution:

Total Body Water (L) = Amount of Antipyrine Injected (mg) / Concentration of Antipyrine in

Plasma Water (mg/L)

To obtain the concentration in plasma water, the measured plasma concentration is typically

corrected for the water content of plasma (approximately 93%).[3]

Quantitative Data Summary
The dosage and pharmacokinetics of antipyrine can vary significantly between animal species.

The following table summarizes key quantitative parameters from various studies.
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Animal Species Antipyrine Dose
Administration
Route

Key
Pharmacokinetic
Parameters /
Sampling Time

Calves
1 g / 100 kg body

weight[1][2]
Intravenous (IV)[1][2]

Conventional Method:

Blood samples at 2, 3,

4, and 5 hours.

Modified Method:

Single blood sample

at 0.5 hours.[1][2]

Rats
20 mg / kg body

weight[4]

Intravenous (IV) or

Oral (p.o.)[4]

Samples taken at 1, 3,

and 7 days post-

administration to study

pharmacokinetic

changes.[4]

Dogs
5 mg / kg body

weight[5]
Oral (p.o.)[5]

Half-life (basal): 71.5

min.[5]

Goats
25 mg / kg body

weight[6]
Intravenous (IV)[6]

Half-life: 2.58 hours.

[6]

Sheep
25 mg / kg body

weight[6]
Intravenous (IV)[6]

Half-life: 4.04 hours.

[6]

Camels
25 mg / kg body

weight[6]
Intravenous (IV)[6]

Half-life: 18.78 hours.

[6]

Experimental Workflow
The general workflow for determining total body water using antipyrine involves preparing the

animal, administering the dose, collecting blood samples according to a specific timeline,

processing the samples, and analyzing the antipyrine concentration to calculate the final TBW

value.
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Phase 1: Preparation

Phase 2: Administration & Sampling

Phase 3: Analysis & Calculation

Animal Preparation
(Fasting, Weighing)

Dose Preparation
(e.g., 20g Antipyrine in 100mL Saline)

Antipyrine Administration
(Intravenous Injection)

Blood Sample Collection

Conventional Method:
Multiple Samples

(e.g., 2, 3, 4, 5 hours)

Conventional

Modified Method:
Single Sample
(0.5 - 1 hour)

Modified

Sample Processing
(Plasma Separation, Protein Precipitation)

Antipyrine Analysis
(Spectrophotometry of 4-nitroso-antipyrine)

TBW Calculation

Extrapolate to C₀

TBW = Dose / C₀

Conventional

TBW = Dose / C(t)

Modified

Click to download full resolution via product page

Caption: Experimental workflow for Total Body Water (TBW) measurement.
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Experimental Protocols
Protocol 1: Conventional Method (Extrapolation
Technique)
This method, developed by Brodie et al., involves collecting multiple blood samples to

determine the rate of antipyrine elimination, which allows for extrapolation back to the

theoretical concentration at the time of injection (C₀).[1][2] This is considered the most accurate

approach.

A. Materials and Reagents

Antipyrine powder

Physiological saline solution (0.9% NaCl)

Calibrated syringes

Anticoagulant tubes (e.g., EDTA or heparin) for blood collection

Centrifuge

Zinc reagent: 10g ZnSO₄·7H₂O and 4 mL 6N H₂SO₄ in 100 mL distilled water[1]

0.75 N Sodium hydroxide solution

Sodium nitrite solution (0.1%)

6 N Sulfuric acid

Spectrophotometer

B. Procedure

Animal Preparation: The animal should be fasted overnight to ensure a stable metabolic

state. Record the precise body weight of the animal.
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Dose Preparation: Prepare a sterile solution of antipyrine. A common preparation involves

dissolving 20 grams of antipyrine in physiological saline to a final volume of 100 mL,

yielding a concentration of 200 mg/mL (or 1 g per 5 mL).[1][2]

Administration: Intravenously inject a precise volume of the antipyrine solution. The

standard dose is 1 gram of antipyrine per 100 kg of live body weight.[1][2] For example, a

200 kg calf would receive 10 mL of the 200 mg/mL solution. Record the exact amount

injected.

Blood Sampling: Withdraw blood samples from a vein contralateral to the injection site (e.g.,

inject in the left jugular, sample from the right). Collect samples at 2, 3, 4, and 5 hours post-

injection.[1][2]

Sample Processing:

Centrifuge the blood samples to separate the plasma.

For protein precipitation, add 2 mL of the zinc reagent to 2 mL of plasma, followed by 2 mL

of 0.75 N NaOH. Mix thoroughly and centrifuge to obtain a clear supernatant (the protein-

free filtrate).[1]

Antipyrine Analysis:

To the protein-free filtrate, add sodium nitrite and sulfuric acid. This converts antipyrine to

4-nitroso-antipyrine, which can be measured via its ultraviolet absorption.[1][2]

Measure the absorbance using a spectrophotometer at the appropriate wavelength.

Calculate the concentration of antipyrine in each plasma sample using a standard curve.

C. Data Analysis and Calculation

Plot the natural logarithm (ln) of the plasma antipyrine concentration versus time for the

collected samples (2, 3, 4, and 5 hours).

Perform a linear regression on the data points. The resulting line represents the elimination

phase of the drug.
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Extrapolate the regression line back to time zero (t=0). The y-intercept of this line represents

the theoretical initial concentration (C₀) of antipyrine in the plasma.[3]

Calculate the plasma water concentration: C₀ in Plasma Water (mg/L) = C₀ in Plasma (mg/L)

/ 0.93.

Calculate the Total Body Water: TBW (L) = Total Dose Injected (mg) / C₀ in Plasma Water

(mg/L).

Protocol 2: Modified Method (Single-Point Technique)
This simplified protocol provides a rapid and reasonably accurate estimation of TBW using a

single blood sample taken shortly after antipyrine administration, assuming distribution is

complete and minimal elimination has occurred.[1][7]

A. Materials and Reagents

Same as Protocol 1.

B. Procedure

Animal Preparation & Dose Preparation: Follow steps 1 and 2 from Protocol 1.

Administration: Follow step 3 from Protocol 1.

Blood Sampling: Withdraw a single blood sample at 30 minutes (0.5 hours) to 1 hour post-

injection.[1][2]

Sample Processing & Analysis: Follow steps 5 and 6 from Protocol 1 for the single sample.

C. Data Analysis and Calculation

Calculate the concentration of antipyrine in the single plasma sample (C(t)).

Calculate the plasma water concentration: C(t) in Plasma Water (mg/L) = C(t) in Plasma

(mg/L) / 0.93.
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A correction factor for the dilution during protein precipitation may be needed. For example, if

0.5 mL of plasma is used and the final supernatant volume is effectively doubled, a dilution

factor of 2 is applied.[1][2]

Calculate the Total Body Water using the formula: TBW (L) = [Amount of ANP injected (mg) /

ANP in plasma sample (mg/L)] x Dilution Factor x (100/93).[1][2] Studies have shown this

modified technique to have high accuracy (e.g., 97.4%) compared to the conventional

method in calves.[1][7]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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